2H-Thiazolo[5,4-g]indazole

• IUPAC Name: 1H-pyrazolo[3,4-e][1,3]benzothiazole
• InChI: InChI=1S/C8H5N3S/c1-2-6-8(9-4-12-6)7-5(1)3-10-11-7/h1-4H,(H,10,11)
• InChI Key: ZXTIPWZFHJEJGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C3=C1C=NN3)N=CS2
• Molecular Formula: C8H5N3S
• DSSTOX Substance ID: DTXSID40663259
• Molecular Weight: 175.21 g/mol
• CAS RN: 218596-83-9

Description

2H-Thiazolo[5,4-g]indazole is a class of nitrogen-containing heterocyclic compounds. The 2H-indazole motif is widely present in bioactive natural products and drug molecules that exhibit distinctive bioactivities.

Synthesis Analysis

The synthesis of 2H-indazoles has been achieved through various strategies. These include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines. A specific method for the construction of thiazolo-, thiazino-, and thiazepino-2H-indazoles from o-nitrobenzaldehydes or o-nitrobenzyl bromides and S-trityl-protected 1°-aminothioalkanes has been reported.

Molecular Structure Analysis

The molecular structure of 2H-Thiazolo[5,4-g]indazole is complex and involves a variety of functional groups. The 2H-indazole motif is a key structural feature, which is present in many bioactive natural products and drug molecules.

Chemical Reactions Analysis

The late-stage functionalization of 2H-indazoles via C–H activation is recognized as an efficient approach for increasing the complexity and diversity of 2H-indazole derivatives. This includes the C3-functionalization of 2H-indazoles through transition metal-catalyzed C–H activation or a radical pathway, transition metal-catalyzed ortho C2′–H functionalization of 2H-indazoles, and remote C–H functionalization at the benzene ring in 2H-indazoles.

Future Directions

The future directions in the research of 2H-Thiazolo[5,4-g]indazole could involve the development of more efficient synthesis methods, exploration of its bioactivities, and its potential applications in medicinal chemistry.